Cas no 941970-94-1 (3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941970-94-1
• MF: C₁₆H₁₈F₃N₃O₄S
• MW: 405.392033100128
• CID: 6093340
• PubChem ID: 16896783
• Update Time: 2025-06-13

3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• AKOS024630717
• 3-ethyl-8-((4-(trifluoromethyl)phenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-[4-(trifluoromethyl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 941970-94-1
• F2241-0306

• Inchi： 1S/C16H18F3N3O4S/c1-2-22-13(23)15(20-14(22)24)7-9-21(10-8-15)27(25,26)12-5-3-11(4-6-12)16(17,18)19/h3-6H,2,7-10H2,1H3,(H,20,24)
• InChI Key： IVKWKAHFUOQHHL-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(C(F)(F)F)C=C3)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 405.09701172g/mol
• Monoisotopic Mass: 405.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 9.95±0.20(Predicted)

Additional information on 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione

Recent Advances in the Study of 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione (CAS: 941970-94-1)

The compound 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione (CAS: 941970-94-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. The spirocyclic core of the molecule, combined with the trifluoromethylbenzenesulfonyl moiety, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione showed potent inhibitory activity against a key enzyme involved in neuroinflammation, suggesting its potential as a therapeutic agent for neurodegenerative diseases. The compound's pharmacokinetic profile, including its metabolic stability and bioavailability, has also been investigated, with results indicating favorable properties for further development.

Despite these advancements, challenges remain in optimizing the compound's safety and efficacy profiles. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-ethyl-8-4-(trifluoromethyl)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione represents a promising candidate for the treatment of various diseases, with its unique chemical structure and biological activity offering new avenues for drug discovery. Future studies will be crucial in validating its therapeutic potential and addressing remaining challenges in its development.